Cas no 50893-37-3 (3-Thiopheneacetic acid,phenylmethyl ester)

• Product Name: 3-Thiopheneacetic acid,phenylmethyl ester
• CAS No: 50893-37-3
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 372182
• PubChem ID: 3016572
• Update Time: 2025-04-19

3-Thiopheneacetic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid,phenylmethyl ester
• benzyl 2-thiophen-3-ylacetate
• benzyl 3-thienylacetate
• benzyl thiophen-3-ylacetate
• Benzyl (thiophen-3-yl)acetate
• NS00056526
• DTXSID10965131
• 50893-37-3
• EINECS 256-833-7

• Inchi： 1S/C13H12O2S/c14-13(8-12-6-7-16-10-12)15-9-11-4-2-1-3-5-11/h1-7,10H,8-9H2
• InChI Key： AFYCAIBLAZNEIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05586
• Monoisotopic Mass: 232.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls